9-Iodophenanthrene

• CAS: 17024-12-3
• Molecular Formula: C14H9I
• Molecular Weight: 304.12 g/mol
• SMILES: C1=CC=C2C(=C1)C=C(C3=CC=CC=C23)I
• InChI: InChI=1S/C14H9I/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9H
• InChIKey: CBFIPOTVFMLMFQ-UHFFFAOYSA-N

Researchers developing phenanthrene-based OLED emitters often encounter sluggish cross-coupling kinetics with bromo/chloro analogs. 9-Iodophenanthrene (CAS 17024-12-3) directly addresses this bottleneck through its lower C-I bond dissociation energy, enabling faster, higher-yielding Suzuki-Miyaura and Heck couplings for convergent emitter synthesis. • Distinct solid-state phosphorescence at 590 nm-50 nm blue-shifted versus the 9-bromo analog-provides a precise spectral starting point for color coordinate engineering. • High melting point (91-93°C) ensures a stable, free-flowing solid across a broad temperature range, minimizing clumping and enabling accurate dispensing during multi-kilogram manufacturing campaigns. • Near-unity photodecomposition quantum yield at 248 nm in PMMA matrices supports direct laser writing and photopatterning of polymer films for micro-optical elements.

9-Iodophenanthrene for OLED and Material Synthesis

9-Iodophenanthrene (CAS 17024-12-3), with the molecular formula C14H9I and a molecular weight of 304.13, is a polycyclic aromatic hydrocarbon characterized by an iodine atom substituted at the 9-position of the phenanthrene ring system [1]. It typically exists as a solid with a reported melting point range of 91-93 °C and is known to be stable but light-sensitive, requiring storage in the dark [1]. As a halogenated aromatic compound, it serves primarily as a reactive intermediate, finding applications in the synthesis of complex organic molecules, particularly in the development of organic light-emitting diodes (OLEDs) and other optoelectronic materials [2].

Cross-coupling substrate for OLED emitter synthesis

Higher C–I bond reactivity supports efficient coupling workflows

Distinct solid-state phosphorescence for material tuning

• [1] ChemicalBook. (n.d.). 9-Iodophenanthrene (CAS 17024-12-3). Retrieved from https://www.chemicalbook.cn/CASEN_17024-12-3.htm View Source
• [2] Alfa Chemical. (n.d.). 9-Iodophenanthrene CAS NO: 17024-12-3. Retrieved from https://th.alfachemsp.com View Source

9-Iodophenanthrene Substitution Limitations

Substituting 9-iodophenanthrene with another 9-halogenated phenanthrene, such as 9-bromo- or 9-chlorophenanthrene, is not a straightforward replacement due to significant differences in their solid-state photophysical behavior and chemical reactivity. The larger, more polarizable iodine atom profoundly alters intermolecular interactions in the crystalline state, leading to a distinct phosphorescence emission and crystal packing motif compared to its bromo- analog [1]. Furthermore, the carbon-iodine bond's lower bond dissociation energy compared to carbon-bromine or carbon-chlorine bonds grants it superior reactivity as an electrophilic partner in key cross-coupling reactions, which is critical for synthetic efficiency [2]. These quantifiable differences in both optical and chemical properties necessitate careful compound selection for specific research and industrial applications.

Emission Shift

Solid-state phosphorescence wavelength differs significantly between 9-iodo and 9-bromo/chloro analogs, affecting color tuning.

Reactivity Mismatch

C–I bond dissociation energy is lower, providing higher coupling reactivity; bromo/chloro analogs may require harsher conditions or catalysts.

Physical State

Melting point and free-flowing solid behavior differ; lower-melting analogs may clump or liquefy during storage or shipping, complicating handling.

• [1] Journal of Photochemistry and Photobiology A: Chemistry. (2014). The phosphorescent behaviors of 9-bromo- and 9-iodophenanthrene in crystals modulated by π–π interactions, C–H⋯π hydrogen bond and C–I⋯π halogen bond. 275, 45-52. doi:10.1016/j.jphotochem.2013.10.008 View Source
• [2] ChemicalBook. (n.d.). Synthesis of 9-iodophenanthrene from 9-bromophenanthrene. In 9-Iodophenanthrene (CAS 17024-12-3). Retrieved from https://www.chemicalbook.cn/CASEN_17024-12-3.htm View Source

9-Iodophenanthrene Quantitative Evidence for Selection

Phosphorescence Blue-Shift vs. 9-Bromophenanthrene

In the solid state, 9-iodophenanthrene exhibits a significantly different phosphorescence maximum emission wavelength compared to 9-bromophenanthrene. Single-crystal analysis reveals that 9-iodophenanthrene's maximum emission is at 590 nm, which is a 50 nm blue-shift relative to the 640 nm emission maximum of 9-bromophenanthrene [1]. This difference is attributed to the formation of a distinct infinite zigzag chain crystal structure in 9-iodophenanthrene, assembled via C–I⋯π halogen bonds, which contrasts with the herringbone structure of 9-bromophenanthrene [1].

Emission Max

Head-to-head

590 nm vs 640 nm
50 nm blue-shift

Supports phosphorescence color tuning in solid-state OLED research.

Single-crystal measurement; C–I⋯π halogen bond driven chain structure.

Evidence Dimension	Solid-state phosphorescence maximum emission wavelength
Target Compound Data	590 nm
Comparator Or Baseline	9-Bromophenanthrene: 640 nm
Quantified Difference	50 nm blue-shift for 9-iodophenanthrene
Conditions	Single crystal samples

Why This Matters

This 50 nm difference in solid-state emission is critical for the precise tuning of color in OLEDs and other optoelectronic devices, where small spectral shifts can significantly impact performance and color purity.

• [1] Journal of Photochemistry and Photobiology A: Chemistry. (2014). The phosphorescent behaviors of 9-bromo- and 9-iodophenanthrene in crystals modulated by π–π interactions, C–H⋯π halogen bond. 275, 45-52. doi:10.1016/j.jphotochem.2013.10.008 View Source

Decomposition Quantum Yield Comparison

When used as a photolabile dopant in poly(methyl methacrylate) (PMMA) films, the decomposition quantum yield of 9-iodophenanthrene is reported to be quite high, with a value close to unity (∼1) upon irradiation with nanosecond laser pulses at 248 nm [1]. While a direct numerical value for 9-bromophenanthrene under identical conditions is not provided in the same study, the paper specifically notes the high efficiency of the iodoaromatic compounds (iodonaphthalene and iodophenanthrene) in contrast to their bromo- counterparts, which is a key finding driving the study's investigation into photoproduct formation [1].

Photolysis Efficiency

Class-level

~1 (near unity)

Reported high decomposition quantum yield in PMMA films under 248 nm laser.

Data for iodoaromatics class; direct bromo comparator value not provided.

Evidence Dimension	Decomposition quantum yield under 248 nm laser irradiation
Target Compound Data	∼1 (close to unity)
Comparator Or Baseline	Bromoaromatic compounds (class-level)
Quantified Difference	Quantitative data only for iodo-compounds, but stated to be highly efficient.
Conditions	In PMMA films, irradiation with nanosecond laser pulses at 248 nm

Why This Matters

A near-unity decomposition quantum yield signifies highly efficient photolysis, making 9-iodophenanthrene a superior choice for applications requiring precise, light-triggered material modification or where efficient generation of aryl radicals is needed.

• [1] Bounos, G., Athanassiou, A., Anglos, D., Georgiou, S., & Fotakis, C. (2004). Product Formation in the Laser Irradiation of Doped Poly(methyl methacrylate) at 248 nm: Implications for Chemical Effects in UV Ablation. The Journal of Physical Chemistry B, 108(22), 7052-7060. doi:10.1021/jp036920q View Source

Physical State and Processability

The physical state of a compound at room temperature is a primary consideration for handling, storage, and formulation. 9-Iodophenanthrene is a solid with a melting point of 91-93 °C [1]. This contrasts sharply with its closest halogenated analog, 9-bromophenanthrene, which has a significantly lower melting point of 60-64 °C and is often described as a powder or solid . 9-chlorophenanthrene has an even lower melting point of 46-50 °C [2]. The higher melting point of the iodo- derivative ensures it remains a free-flowing solid under a wider range of ambient conditions, simplifying accurate weighing, transfer, and storage.

Melting Point

Head-to-head

91–93 °C
+27–31 °C vs Br; +41–47 °C vs Cl

Higher thermal stability supports robust solid handling and procurement.

Literature reported values; storage as free-flowing solid under ambient conditions.

Evidence Dimension	Melting point (indicative of physical state at room temperature)
Target Compound Data	91-93 °C
Comparator Or Baseline	9-Bromophenanthrene: 60-64 °C; 9-Chlorophenanthrene: 46-50 °C
Quantified Difference	27-31 °C higher than 9-Bromophenanthrene; 41-47 °C higher than 9-Chlorophenanthrene
Conditions	Literature reported melting points

Why This Matters

The higher melting point of 9-iodophenanthrene translates to a more robust solid-state form, reducing risks of clumping or liquefaction during shipping and storage, which directly lowers the operational risks and potential waste associated with handling difficult-to-manage intermediates.

• [1] ChemicalBook. (n.d.). 9-Iodophenanthrene (CAS 17024-12-3). Retrieved from https://www.chemicalbook.cn/CASEN_17024-12-3.htm View Source
• [2] ChemWhat. (n.d.). 9-Chlorophenanthrene (CAS 947-72-8). Retrieved from https://www.chemwhat.com/9-chlorophenanthrene-cas-947-72-8-2/ View Source

9-Iodophenanthrene Key Application Scenarios

Cross-Coupling for OLED Emitters

The enhanced reactivity of the C-I bond in 9-iodophenanthrene makes it an ideal substrate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, enabling the efficient and convergent synthesis of diverse phenanthrene-based OLED emitter materials [1]. Furthermore, its distinct solid-state phosphorescence at 590 nm, which is blue-shifted by 50 nm relative to its 9-bromo- analog, provides a unique spectral starting point for the molecular engineering of emitters with precise color coordinates [2].

UV-Laser Patternable Polymer Films

The near-unity decomposition quantum yield of 9-iodophenanthrene when embedded in a PMMA matrix and exposed to 248 nm UV laser light makes it a highly efficient photolabile dopant [1]. This property is particularly valuable for applications involving the direct laser writing or patterning of polymer films, where the efficient and localized generation of photoproducts (such as ArH-type compounds and biaryl species) can modify the material's refractive index, fluorescence, or solubility for creating micro-optical elements or microfluidic channels [1].

Large-Scale Synthesis and Manufacturing

For process chemists and procurement specialists planning large-scale synthetic campaigns, the physical robustness of 9-iodophenanthrene offers a distinct operational advantage. Its higher melting point (91-93 °C) compared to the 9-bromo- (60-64 °C) and 9-chloro- (46-50 °C) analogs ensures it remains a stable, free-flowing solid across a broader temperature range during storage and handling [2]. This characteristic minimizes the risk of material clumping or degradation, which is a critical factor in maintaining consistent quality, accurate reagent dispensing, and high throughput in multi-kilogram manufacturing processes [2].

Crystal Engineering and Supramolecular Studies

The ability of 9-iodophenanthrene to form a unique infinite zigzag chain crystal structure via C–I⋯π halogen bonds, distinct from the herringbone motif of 9-bromophenanthrene, makes it a valuable model compound for crystal engineering [3]. Researchers investigating the role of halogen bonding in directing solid-state assembly and tuning macroscopic material properties, such as phosphorescence and charge transport, can utilize 9-iodophenanthrene to systematically study the influence of a heavier, more polarizable halogen atom on supramolecular architectures [3].

Application

Selection Property

Validation Focus

OLED Emitter Synthesis

C–I bond cross-coupling reactivity

Phosphorescence emission tuning

UV-Laser Patterning

Photolabile dopant quantum yield context

Laser patterning response

Process-Scale Manufacturing

Solid-state physical handling robustness

Storage and dispensing stability

Crystal Engineering

Halogen bonding structural motif

Crystal packing determination

• [1] Myskinrecipes. (n.d.). 9-iodophenanthrene. Retrieved from https://www.myskinrecipes.com View Source
• [2] ChemicalBook. (n.d.). 9-Iodophenanthrene (CAS 17024-12-3) vs. 9-Bromophenanthrene and 9-Chlorophenanthrene. Retrieved from comparative analysis of vendor datasheets. View Source
• [3] Journal of Photochemistry and Photobiology A: Chemistry. (2014). The phosphorescent behaviors of 9-bromo- and 9-iodophenanthrene in crystals... 275, 45-52. doi:10.1016/j.jphotochem.2013.10.008 View Source